Cas no 2138183-29-4 (Methyl 5-bromo-3-tert-butyl-1,2-oxazole-4-carboxylate)

• Product Name: Methyl 5-bromo-3-tert-butyl-1,2-oxazole-4-carboxylate
• CAS No: 2138183-29-4
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 6234633
• PubChem ID: 165845572
• Update Time: 2024-01-10

Methyl 5-bromo-3-tert-butyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-3-tert-butyl-1,2-oxazole-4-carboxylate
• 2138183-29-4
• EN300-734175
• Methyl 5-bromo-3-tert-butyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C9H12BrNO3/c1-9(2,3)6-5(8(12)13-4)7(10)14-11-6/h1-4H3
• InChI Key： NYTRUUJSVDRYIS-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)C(C(C)(C)C)=NO1

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 52.3Ų